Cas no 1795343-64-4 (N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide)

• Product Name: N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide
• CAS No: 1795343-64-4
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 5453479
• PubChem ID: 91636239
• Update Time: 2025-11-06

N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-N-(1,2,2-trimethylpropyl)-4-pyridinecarboxamide
• N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide
• Z1777241451
• EN300-6619216
• AKOS033591312
• 1795343-64-4

• Inchi： 1S/C12H16F2N2O/c1-7(12(2,3)4)16-11(17)8-5-6-15-10(14)9(8)13/h5-7H,1-4H3,(H,16,17)
• InChI Key： PBBATDZEGATSFY-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C(NC(C)C(C)(C)C)=O)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 307.9±42.0 °C(Predicted)
• pka: 12.20±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide

Introduction to N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide (CAS No. 1795343-64-4)

N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide, identified by its CAS number CAS No. 1795343-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of fluorine atoms and a bulky alkyl group, contribute to its distinct chemical properties and make it a subject of intense study in drug discovery.

The< strong>N-(3,3-dimethylbutan-2-yl) moiety in the molecular structure imparts steric hindrance and enhances lipophilicity, which can be crucial for membrane permeability and binding affinity to biological targets. On the other hand, the 2,3-difluoropyridine core introduces fluorine atoms that are known to modulate metabolic stability and electronic properties of the molecule. These characteristics make N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide a promising candidate for further development in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance drug efficacy and pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical compounds often leads to improved binding affinity, reduced metabolic degradation, and increased bioavailability. This has prompted researchers to explore the synthesis and applications of various fluorinated pyridine derivatives, including N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide. The compound's potential as a building block for more complex molecules has been highlighted in several studies aimed at developing novel therapeutic agents.

The synthesis of N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyridine ring typically requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. These synthetic strategies ensure the accurate placement of fluorine atoms at the desired positions within the molecule.

The structural integrity and purity of N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide are critical for its intended applications in pharmaceutical research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the molecular structure and assess the quality of the compound. These analytical methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that it meets the stringent requirements for further research and development.

The biological activity of N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide has been explored in various preclinical studies aimed at identifying potential therapeutic targets. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways and cancer progression. The presence of fluorine atoms is believed to enhance these interactions by improving binding affinity and reducing susceptibility to metabolic degradation.

In addition to its potential as a standalone therapeutic agent, N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide serves as a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced biological activity and improved pharmacokinetic properties. The versatility of this building block makes it an attractive candidate for further exploration in drug discovery programs.

The development of new pharmaceutical compounds often involves iterative optimization processes to fine-tune their chemical properties and biological activity. N-(3,3-dimethylbutan-2-yl)-2,3-difluoropyridine-4-carboxamide strong>) provides a foundation for such optimizations by allowing researchers to modify specific regions of the molecule while maintaining its core structural features. This flexibility is crucial for designing compounds that meet the stringent criteria for clinical efficacy and safety.

The future prospects for N-(< strong > 1 ) - ( - - - ) ) are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical development.

In conclusion，N-(< strong > - - - ) ) is a multifaceted compound with significant potential in pharmaceutical chemistry。 Its unique structural features，including the presence of fluorine atoms and a bulky alkyl group，make it a promising candidate for further development。 The compound's role as a building block for more complex molecules，along with its potential therapeutic applications，positions it as a valuable asset in ongoing drug discovery efforts。